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Compound of Interest

Compound Name: 1,3,5-Trihydroxyxanthone

Cat. No.: B1664532 Get Quote

An In-depth Technical Guide to 1,3,5-Trihydroxyxanthone for Researchers and Drug

Development Professionals

This technical guide provides a comprehensive overview of 1,3,5-Trihydroxyxanthone, a

naturally occurring xanthone derivative. It is intended for researchers, scientists, and

professionals in the field of drug development who are interested in the chemical properties

and biological activities of this compound. This document outlines its key chemical identifiers,

physical and chemical properties, detailed experimental protocols for its synthesis and

evaluation of its antioxidant activity, and a visualization of a potential signaling pathway it may

influence.

Chemical Identity and Properties
1,3,5-Trihydroxyxanthone is a member of the xanthone class of compounds, characterized by

a tricyclic xanthen-9-one core with hydroxyl substitutions at positions 1, 3, and 5.[1] Its official

CAS number is 6732-85-0.[1][2][3] This compound has been isolated from various natural

sources, including Calophyllum inophyllum and Anaxagorea luzonensis.[1][2]

Quantitative Data Summary
The following table summarizes the key chemical and physical properties of 1,3,5-
Trihydroxyxanthone.
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Property Value Source(s)

CAS Number 6732-85-0 [1][2][3]

Molecular Formula C₁₃H₈O₅ [1][2][3]

Molecular Weight 244.20 g/mol [1][2]

IUPAC Name 1,3,5-trihydroxyxanthen-9-one [1]

Synonyms
1,3,5-Trihydroxy-9H-xanthen-

9-one, CHEBI:514
[1][3]

Purity ≥98% (Commercially available) [2]

Solubility

Soluble in DMSO, Acetone,

Chloroform, Dichloromethane,

Ethyl Acetate

[2]

Experimental Protocols
Detailed methodologies for the synthesis and evaluation of the biological activity of 1,3,5-
Trihydroxyxanthone are provided below. These protocols are based on established methods

for xanthone chemistry and analysis.

Protocol 1: Synthesis of 1,3,5-Trihydroxyxanthone via
Grover, Shah, and Shah (GSS) Reaction
The Grover, Shah, and Shah (GSS) reaction is a common and effective method for

synthesizing the xanthone scaffold. This protocol outlines the condensation of a benzoic acid

derivative with a polyphenol.

Materials:

2-Hydroxy-4,6-dihydroxybenzoic acid (phloroglucinol carboxylic acid)

Phloroglucinol

Eaton's reagent (7.7% wt/wt solution of phosphorus pentoxide in methanesulfonic acid) or

Zinc Chloride (ZnCl₂)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1_3_5-Trihydroxyxanthone
https://www.chemfaces.com/natural/1-3-5-Trihydroxyxanthone-CFN92399.html
https://jglobal.jst.go.jp/en/detail?JGLOBAL_ID=200907091534706672#%7B%22category%22%3A%227%22%2C%22fields%22%3A%5B%7B%22op%22%3A%22AND%22%2C%22nm%22%3A%22SNID%22%2C%22vals%22%3A%5B%7B%22v%22%3A%22J549.824D%22%2C%22m%22%3A1%7D%5D%7D%5D%7D
https://pubchem.ncbi.nlm.nih.gov/compound/1_3_5-Trihydroxyxanthone
https://www.chemfaces.com/natural/1-3-5-Trihydroxyxanthone-CFN92399.html
https://jglobal.jst.go.jp/en/detail?JGLOBAL_ID=200907091534706672#%7B%22category%22%3A%227%22%2C%22fields%22%3A%5B%7B%22op%22%3A%22AND%22%2C%22nm%22%3A%22SNID%22%2C%22vals%22%3A%5B%7B%22v%22%3A%22J549.824D%22%2C%22m%22%3A1%7D%5D%7D%5D%7D
https://pubchem.ncbi.nlm.nih.gov/compound/1_3_5-Trihydroxyxanthone
https://www.chemfaces.com/natural/1-3-5-Trihydroxyxanthone-CFN92399.html
https://pubchem.ncbi.nlm.nih.gov/compound/1_3_5-Trihydroxyxanthone
https://pubchem.ncbi.nlm.nih.gov/compound/1_3_5-Trihydroxyxanthone
https://jglobal.jst.go.jp/en/detail?JGLOBAL_ID=200907091534706672#%7B%22category%22%3A%227%22%2C%22fields%22%3A%5B%7B%22op%22%3A%22AND%22%2C%22nm%22%3A%22SNID%22%2C%22vals%22%3A%5B%7B%22v%22%3A%22J549.824D%22%2C%22m%22%3A1%7D%5D%7D%5D%7D
https://www.chemfaces.com/natural/1-3-5-Trihydroxyxanthone-CFN92399.html
https://www.chemfaces.com/natural/1-3-5-Trihydroxyxanthone-CFN92399.html
https://www.benchchem.com/product/b1664532?utm_src=pdf-body
https://www.benchchem.com/product/b1664532?utm_src=pdf-body
https://www.benchchem.com/product/b1664532?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664532?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ice-water

Ethyl acetate

Saturated sodium bicarbonate solution

Brine

Anhydrous sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Hexane and Ethyl acetate for elution

Procedure:

To a stirred solution of 2-hydroxy-4,6-dihydroxybenzoic acid (1 equivalent) and phloroglucinol

(1.2 equivalents) in a round-bottom flask, add Eaton's reagent (5-10 mL).

Heat the reaction mixture to 80±3°C and maintain for 3 hours, monitoring the progress by

Thin Layer Chromatography (TLC).[4]

After the reaction is complete, cool the mixture to room temperature and pour it into a beaker

containing ice-water to precipitate the crude product.

Filter the precipitate and wash with cold water.

Dissolve the crude product in ethyl acetate and wash successively with saturated sodium

bicarbonate solution and brine.

Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced

pressure.

Purify the residue by column chromatography on silica gel, using a gradient of hexane/ethyl

acetate as the eluent, to yield pure 1,3,5-Trihydroxyxanthone.
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Protocol 2: DPPH Radical Scavenging Assay for
Antioxidant Activity
This protocol is a standard method for evaluating the in vitro antioxidant capacity of a

compound by measuring its ability to scavenge the stable 2,2-diphenyl-1-picrylhydrazyl (DPPH)

radical.[5]

Materials:

1,3,5-Trihydroxyxanthone

2,2-diphenyl-1-picrylhydrazyl (DPPH)

Methanol

Ascorbic acid (positive control)

96-well microplate

Microplate reader

Procedure:

Preparation of Solutions:

Prepare a stock solution of 1,3,5-Trihydroxyxanthone in methanol. From this, prepare a

series of dilutions (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

Prepare a stock solution of DPPH in methanol (e.g., 0.1 mM).

Prepare a series of dilutions of ascorbic acid in methanol to serve as a positive control.

Assay:

In a 96-well plate, add 100 µL of the sample or standard solution to each well.

Add 100 µL of the DPPH solution to each well.
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For the blank, add 100 µL of methanol and 100 µL of the sample solution.

For the control, add 100 µL of methanol and 100 µL of the DPPH solution.

Incubation and Measurement:

Incubate the plate in the dark at room temperature for 30 minutes.

Measure the absorbance of each well at 517 nm using a microplate reader.

Calculation:

Calculate the percentage of DPPH radical scavenging activity using the following formula:

% Inhibition = [(Absorbance of Control - Absorbance of Sample) / Absorbance of Control] x

100

Determine the IC₅₀ value (the concentration of the compound that scavenges 50% of the

DPPH radicals) by plotting the percentage of inhibition against the concentration of the

sample.

Potential Signaling Pathway
While the specific signaling pathways modulated by 1,3,5-Trihydroxyxanthone are still under

investigation, studies on structurally related prenylated xanthones suggest a potential role in

modulating the PI3K/Akt/mTOR signaling pathway.[5] This pathway is a critical regulator of cell

proliferation, growth, and survival, and its dysregulation is a hallmark of many cancers.[6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1664532?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_1_3_5_Trihydroxy_4_prenylxanthone_in_Drug_Discovery.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC12423487/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664532?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Growth Factor

Receptor Tyrosine
Kinase (RTK)

Binds

PI3K

Activates

PIP3

Converts PIP2 to

PIP2

PDK1

Recruits

Akt

Phosphorylates &
Activates

mTORC1

Activates

Apoptosis

Inhibits

Cell Growth &
Proliferation

Promotes

1,3,5-Trihydroxyxanthone
(Potential Inhibitor)

Inhibits

Click to download full resolution via product page

Caption: Potential anticancer signaling pathway of xanthones.
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Biological Activities
1,3,5-Trihydroxyxanthone has demonstrated biological activity, including selective inhibitory

effects on platelet aggregation induced by adenosine diphosphate (ADP).[2] The broader family

of trihydroxyxanthones has been noted for anticancer and antioxidant properties, suggesting

that 1,3,5-Trihydroxyxanthone is a compelling candidate for further pharmacological

investigation.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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